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Compound of Interest

Compound Name:
1-[(2-Methyl-1,3-thiazol-4-

yl)methyl]piperidine

CAS No.: 17386-15-1

Cat. No.: B096762

Get Quote

Welcome to the technical support center for researchers engaged in the SAR optimization of

thiazole-based inhibitors. The thiazole ring is a privileged scaffold in medicinal chemistry,

forming the core of numerous approved drugs and clinical candidates due to its versatile

chemical nature and ability to engage in various biological interactions.[1][2][3][4] This guide is

structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that

you, as a drug discovery professional, might encounter. Our goal is to provide not just

solutions, but the underlying rationale to empower your decision-making process.

Section 1: Core Concepts & FAQs in Thiazole SAR
This section addresses fundamental questions about leveraging the thiazole scaffold in your

inhibitor design.

Q1: What makes the thiazole ring such a widely used scaffold in drug design?
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The thiazole ring's popularity stems from its unique combination of electronic and structural

features. As a five-membered heterocycle with both a nitrogen and a sulfur atom, it is an

electron-rich aromatic system.[2] This allows it to participate in a wide range of non-covalent

interactions crucial for target binding, including hydrogen bonding (via the nitrogen atom), π-π

stacking, and hydrophobic interactions. Furthermore, the ring is relatively stable metabolically

and serves as a rigid core from which substituents can be projected in well-defined vectors to

probe the binding pocket of a target enzyme or receptor.[3][5] Its presence in numerous natural

products and FDA-approved drugs like Dasatinib (anticancer) and Ritonavir (antiretroviral)

highlights its proven success.[1][4]

Q2: I'm starting an SAR campaign on a new thiazole hit. Which positions on the ring (C2, C4,

C5) should I focus on, and why?

The strategic modification of the C2, C4, and C5 positions is the cornerstone of thiazole SAR.

Each position offers distinct opportunities to modulate potency, selectivity, and physicochemical

properties.

C2-Position: Often considered the primary "warhead" position. Substituents here frequently

point directly into the core of a binding site. It's an ideal location for groups that can act as

hydrogen bond donors or acceptors to engage with key residues. However, be aware that 2-

aminothiazoles can be susceptible to metabolic oxidation, which is a key liability to monitor.

[6][7]

C4-Position: This position is critical for modulating the molecule's overall properties. Bulky or

lipophilic groups at C4 can explore hydrophobic pockets and influence the orientation of the

C2 substituent. Conversely, introducing polar groups here can be a powerful strategy to

enhance aqueous solubility.[8][9]

C5-Position: The C5 position is often less electronically active and can be a valuable site for

fine-tuning selectivity or introducing vectors for further substitution without drastically altering

core binding interactions.[10] SAR studies suggest that substitutions at this position can

significantly impact the activity profile.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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